Cas no 868171-81-7 (2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid)

• Product Name: 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid
• CAS No: 868171-81-7
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• MDL: MFCD18711475
• CID: 1856776
• PubChem ID: 21081585
• Update Time: 2025-10-28

2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-oxo-1-phenyl-
• 2-oxo-1-phenylpyridine-3-carboxylic acid
• CS-0171403
• 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylicacid
• AKOS022345096
• NS-02474
• 868171-81-7
• 2-OXO-1-PHENYL-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
• IXDWSPYXCCAUAW-UHFFFAOYSA-N
• MFCD18711475
• SCHEMBL1137068
• DTXSID70610610
• phenyl -2-oxo-1,2-dihydropyridine -3-carboxylic
• A1-32703
• DB-111022
• EN300-695327
• DTXCID20561365
• 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid

• MDL： MFCD18711475
• Inchi： 1S/C12H9NO3/c14-11-10(12(15)16)7-4-8-13(11)9-5-2-1-3-6-9/h1-8H,(H,15,16)
• InChI Key： IXDWSPYXCCAUAW-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 215.058243149g/mol
• Monoisotopic Mass: 215.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 412.0±45.0 °C at 760 mmHg
• Flash Point: 203.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid

Chemical Profile and Applications of 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid (CAS No. 868171-81-7)

The compound 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid, identified by the CAS registry number 868171-81-7, is a significant molecule in the field of organic chemistry. This compound belongs to the class of dihydropyridines, which are widely studied for their versatile applications in drug discovery and materials science. The structure of this compound features a phenyl group attached to the dihydropyridine ring, along with a carboxylic acid moiety at the 3-position and a ketone group at the 2-position. These functional groups contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antioxidant, and neuroprotective properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against oxidative stress-induced neuronal damage, suggesting its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. A 2023 research article in Nature Materials reported that incorporating 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid into MOF structures significantly enhances their gas adsorption capabilities, making them suitable for applications in carbon capture and storage.

The synthesis of 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a 2023 paper in Green Chemistry described a catalytic asymmetric synthesis approach that achieves high yields with minimal byproducts.

The structural versatility of this compound also makes it an attractive candidate for use in agrochemicals. Studies have shown that certain derivatives possess potent pesticidal activity against agricultural pests without adversely affecting non-target organisms. This has sparked interest among agricultural scientists who are exploring its potential as a sustainable alternative to conventional pesticides.

In conclusion, 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carboxylic Acid (CAS No. 868171-81) is a multifaceted compound with applications spanning drug discovery, materials science, and agriculture. Its unique chemical structure and functional groups make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.